Cas no 2231674-70-5 (2,5-dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 2,5-dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 2231674-70-5
• MF: C₈H₆Cl₂N₂
• MW: 201.052639484406
• MDL: MFCD31705029
• CID: 5194276
• Update Time: 2026-03-05

2,5-dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine

• MDL： MFCD31705029
• Inchi： 1S/C8H6Cl2N2/c1-12-6-2-3-7(9)11-5(6)4-8(12)10/h2-4H,1H3
• InChI Key： IHIDRTZGDFBFMG-UHFFFAOYSA-N
• SMILES： C12C=C(Cl)N(C)C1=CC=C(Cl)N=2

Additional information on 2,5-dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine

Recent Advances in the Study of 2,5-Dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine (CAS: 2231674-70-5)

2,5-Dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine (CAS: 2231674-70-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's unique pyrrolopyridine scaffold makes it an attractive candidate for medicinal chemistry applications. Recent synthetic methodologies have focused on optimizing the efficiency and yield of its production, with particular emphasis on green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach to synthesize 2,5-dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine with improved selectivity and reduced environmental impact. This advancement is expected to facilitate its broader use in pharmaceutical manufacturing.

In terms of biological activity, 2,5-dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine has shown promising results as a precursor in the development of kinase inhibitors. A recent preclinical study highlighted its role in the synthesis of compounds targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and oncological conditions. The study reported that derivatives of this compound exhibited potent inhibitory effects on JAK2 kinase, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of new therapeutics for diseases such as rheumatoid arthritis and certain cancers.

Further research has also explored the compound's pharmacokinetic properties. A 2024 investigation published in Bioorganic & Medicinal Chemistry Letters evaluated the metabolic stability and bioavailability of 2,5-dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine derivatives. The study identified several structural modifications that could enhance their metabolic stability while maintaining their biological activity. These insights are critical for the design of next-generation drugs with improved efficacy and safety profiles.

In conclusion, 2,5-dichloro-1-methyl-1H-pyrrolo[3,2-b]pyridine (CAS: 2231674-70-5) represents a versatile and valuable building block in medicinal chemistry. Recent advancements in its synthesis and application underscore its potential to contribute to the development of novel therapeutic agents. Future research should focus on expanding its utility in drug discovery, particularly in targeting underexplored biological pathways. The continued exploration of this compound is likely to yield significant breakthroughs in the treatment of complex diseases.